![molecular formula C14H16N4O B6283198 rac-3-{5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-1,2,4-oxadiazol-3-yl}pyridine CAS No. 1807941-86-1](/img/no-structure.png)
rac-3-{5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-1,2,4-oxadiazol-3-yl}pyridine
Overview
Description
The compound “rac-3-{5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-1,2,4-oxadiazol-3-yl}pyridine” is a chemical compound with the CAS Number: 1807941-86-1 . It has a molecular weight of 256.31 . The IUPAC name for this compound is 5-((3aS,6aS)-hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)-3-(pyridin-3-yl)-1,2,4-oxadiazole .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H16N4O/c1-4-11-8-16-9-14(11,5-1)13-17-12(18-19-13)10-3-2-6-15-7-10/h2-3,6-7,11,16H,1,4-5,8-9H2/t11-,14-/m1/s1 .Physical And Chemical Properties Analysis
This compound is stored at room temperature . It is in the form of an oil .Scientific Research Applications
Synthesis and Anti-protozoal Activity
- A study highlighted the design and synthesis of novel oxadiazolyl pyrrolo triazole diones, utilizing the principle of bioisosterism. These compounds exhibited significant in vitro anti-protozoal and cytotoxic activities, suggesting their potential as anti-protozoal and anti-cancer agents (Dürüst et al., 2012).
Antimycobacterial Activity
- Oxadiazole derivatives were synthesized and evaluated for their antimycobacterial activity against Mycobacterium tuberculosis H37Rv strain. These compounds demonstrated promising antimycobacterial activity, indicating their potential as antimycobacterial agents (Asif & Imran, 2020).
Anticancer Evaluation
- Another study synthesized a series of 1,3,4-oxadiazoles, thiadiazoles, triazoles, and Mannich bases, which were evaluated for their in vitro anticancer activity against several human cancer cell lines. Some of these compounds showed significant cytotoxicity, with certain Mannich bases exhibiting potent activity against gastric cancer NUGC (Abdo & Kamel, 2015).
Antimicrobial and Antiurease Activity
- Research on the synthesis of Mannich and Schiff bases containing 1,2,4-triazole and 1,3,4-oxadiazole nucleus revealed that some compounds possessed good to moderate antimicrobial, antiurease, and antilipase activity (Ceylan, 2016).
Optical Properties
- A series of pyrazolo[1,5-a]pyridine-containing 2,5-diaryl-1,3,4-oxadiazole derivatives were synthesized, their structures characterized, and their absorption and fluorescence spectra analyzed. These compounds exhibited blue fluorescence in dilute solutions, highlighting their potential application in optical materials (Yang et al., 2011).
π–π Noncovalent Interaction Study
- The study on N-pyridyl ureas bearing 1,2,4- and 1,3,4-oxadiazole moiety explored the recognition of oxadiazole···pyridine and oxadiazole···oxadiazole interactions. These findings contribute to understanding the structural aspects of oxadiazole systems in molecular design (Baykov et al., 2021).
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-3-{5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-1,2,4-oxadiazol-3-yl}pyridine involves the synthesis of the oxadiazole and pyrrolidine moieties separately, followed by their coupling to form the final compound.", "Starting Materials": [ "2-bromo-5-nitropyridine", "ethyl 2-bromoacetate", "hydrazine hydrate", "acetic anhydride", "cyclopentadiene", "sodium hydride", "ethyl acrylate", "sodium azide", "triethylamine", "3,4-dihydro-2H-pyran", "sodium borohydride", "acetic acid", "pyridine", "palladium on carbon", "hydrogen gas" ], "Reaction": [ "Step 1: Synthesis of 5-nitropyridine-2-carboxylic acid from 2-bromo-5-nitropyridine by hydrolysis with sodium hydroxide", "Step 2: Synthesis of ethyl 2-(5-nitropyridin-2-yl)acetate from 5-nitropyridine-2-carboxylic acid and ethyl bromoacetate by esterification with sulfuric acid", "Step 3: Synthesis of 5-amino-1,2,4-oxadiazole-3-carboxylic acid from ethyl 2-(5-nitropyridin-2-yl)acetate by reduction with hydrazine hydrate and cyclization with acetic anhydride", "Step 4: Synthesis of (3aR,6aR)-octahydrocyclopenta[c]pyrrole from cyclopentadiene and ethyl acrylate by Diels-Alder reaction with sodium hydride as a catalyst", "Step 5: Synthesis of 3-{[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]amino}-1,2,4-oxadiazole from 5-amino-1,2,4-oxadiazole-3-carboxylic acid and (3aR,6aR)-octahydrocyclopenta[c]pyrrole by coupling with sodium azide and triethylamine as a catalyst", "Step 6: Synthesis of rac-3-{5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-1,2,4-oxadiazol-3-yl}pyridine from 3-{[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]amino}-1,2,4-oxadiazole and 2-bromo-5-nitropyridine by coupling with palladium on carbon as a catalyst and hydrogen gas" ] } | |
CAS RN |
1807941-86-1 |
Molecular Formula |
C14H16N4O |
Molecular Weight |
256.3 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
